N-(2,4-difluorophenyl)-4,5-dimethoxy-2-nitrobenzamide

• IUPAC Name: N-(2,4-difluorophenyl)-4,5-dimethoxy-2-nitrobenzamide
• InChI: InChI=1S/C15H12F2N2O5/c1-23-13-6-9(12(19(21)22)7-14(13)24-2)15(20)18-11-4-3-8(16)5-10(11)17/h3-7H,1-2H3,(H,18,20)
• InChI Key: QFOKIAMZWYPSDZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C(=C1)C(=O)NC2=C(C=C(C=C2)F)F)[N+](=O)[O-])OC
• Molecular Formula: C15H12F2N2O5
• Molecular Weight: 338.26 g/mol

Description

N-(2,4-difluorophenyl)-4,5-dimethoxy-2-nitrobenzamide (hereafter referred to as DFN) is a chemical compound that has been extensively studied for its potential applications in scientific research. DFN is a member of the benzamide family of compounds, which are known for their diverse biological activities. In

Mechanism of Action

The mechanism of action of DFN is complex and not fully understood. However, it is known that DFN interacts with various proteins and ion channels in the body, leading to changes in their activity. For example, DFN has been shown to bind to the transient receptor potential vanilloid 1 (TRPV1) channel, which is involved in the sensation of pain. By binding to this channel, DFN can reduce the activity of pain-sensing neurons, leading to a decrease in pain perception.
Biochemical and Physiological Effects:
DFN has been shown to have a wide range of biochemical and physiological effects. In addition to its effects on ion channels and proteins, DFN has been found to modulate the release of neurotransmitters such as glutamate and GABA, which are involved in various physiological processes such as learning and memory. DFN has also been shown to have anti-inflammatory effects, making it a potential candidate for the treatment of inflammatory disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of using DFN in lab experiments is its high purity and availability. DFN has been extensively studied, and its synthesis method has been optimized to produce a pure compound. Additionally, DFN has a wide range of potential applications, making it a versatile tool compound for scientific research. However, one limitation of using DFN is its complex mechanism of action, which can make it difficult to interpret experimental results.

Future Directions

There are many potential future directions for research on DFN. One area of interest is the development of new drugs based on the structure of DFN. By understanding the mechanism of action of DFN, researchers may be able to design new compounds with similar activity but improved pharmacological properties. Additionally, further research is needed to fully understand the physiological effects of DFN and its potential applications in various fields such as neuroscience and cancer research.

Synthesis Methods

DFN can be synthesized through a multistep process involving the reaction of 2,4-difluoroaniline with 4,5-dimethoxy-2-nitrobenzoic acid. The resulting product is then purified through recrystallization to obtain DFN in its pure form. The synthesis of DFN has been optimized over the years to improve yield and purity, making it a readily available compound for scientific research.

Scientific Research Applications

DFN has been studied for its potential applications in various scientific fields, including neuroscience, cancer research, and drug discovery. In neuroscience, DFN has been shown to modulate the activity of certain ion channels, making it a potential candidate for the treatment of neurological disorders such as epilepsy and chronic pain. In cancer research, DFN has been found to inhibit the growth of certain cancer cells by interfering with their DNA replication process. Additionally, DFN has been used as a tool compound in drug discovery to identify new targets for drug development.